Cas no 3209-72-1 (Ethyl 5-methylisoxazole-3-carboxylate)

Ethyl 5-methylisoxazole-3-carboxylate structure
3209-72-1 structure
Product Name:Ethyl 5-methylisoxazole-3-carboxylate
CAS No:3209-72-1
MF:C7H9NO3
MW:155.151262044907
MDL:MFCD00085080
CID:84663
PubChem ID:24885610
Update Time:2025-04-18

Ethyl 5-methylisoxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 5-methylisoxazole-3-carboxylate
    • 5-methylisoxazole-3-carboxylate ethyl
    • ethyl 5-methyl-1,2-oxazole-3-carboxylate
    • 5-Methyl-isoxazol-3-carbonsaeure-aethylester
    • 5-Methylisoxazole-3-carboxylic acid ethyl ester
    • ethyl 5-methyl-3-isoxazole carboxylate
    • AMY21973
    • OCCIGHIQVMLYBZ-UHFFFAOYSA-N
    • J-018631
    • SY061617
    • ethyl 5-methyl-3-isoxazolecarboxylate
    • AS-5027
    • Ethyl 5-methylisoxazol-3-carboxylate
    • EINECS 221-720-3
    • Ethyl 5-methylisoxazole-3-carboxylate, 95%
    • AKOS003672832
    • Ethyl5-methylisoxazole-3-carboxylate
    • NS00029213
    • 3209-72-1
    • DTXSID60185887
    • MFCD00085080
    • SCHEMBL434805
    • J-521148
    • F14097
    • A5776
    • 5-Methyl-isoxazole-3-carboxylic acid ethyl ester
    • STR09384
    • FT-0626133
    • 7BQ2R2LV8R
    • 3-ISOXAZOLECARBOXYLIC ACID, 5-METHYL-, ETHYL ESTER
    • BB 0258841
    • BBL008537
    • DTXCID00108378
    • DB-013154
    • STK260844
    • ALBB-009837
    • MDL： MFCD00085080
    • Inchi： 1S/C7H9NO3/c1-3-10-7(9)6-4-5(2)11-8-6/h4H,3H2,1-2H3
    • InChI Key： OCCIGHIQVMLYBZ-UHFFFAOYSA-N
    • SMILES： O(C(C1C=C(C)ON=1)=O)CC

Computed Properties

  • Exact Mass: 155.05800
  • Monoisotopic Mass: 155.058
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 52.3A^2

Experimental Properties

  • Color/Form: liquid
  • Density: 1.139
  • Melting Point: 27-31 °C
  • Boiling Point: 246 ºC
  • Flash Point: Degrees Fahrenheit:228.2°F
    Degrees Celsius:109°C
  • Refractive Index: 1.468
  • Water Partition Coefficient: It is insoluble in water.
  • PSA: 52.33000
  • LogP: 1.15970
  • Solubility: Not available

Ethyl 5-methylisoxazole-3-carboxylate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Safety Instruction： S37/39-S26
  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT
  • Storage Condition：Sealed in dry,2-8°C
  • Safety Term：S24/25
  • Risk Phrases：R36/37/38

Ethyl 5-methylisoxazole-3-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Ethyl 5-methylisoxazole-3-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3209-72-1)Ethyl 5-methylisoxazole-3-carboxylate
Order Number:A5776
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):204.0
Email:sales@amadischem.com

Ethyl 5-methylisoxazole-3-carboxylate Related Literature

  • 1. Syntheses with isoxazoles. Part II. Rearrangement of isoxazolo[2,3-a]-pyridinium salts into 5,6-dihydro-4H-furo[3,2-b]pyridin-2-ones
    R. H. Good,Gurnos Jones,J. R. Phipps J. Chem. Soc. Perkin Trans. 1 1972 2441
  • 2. A new spiro annelation reaction in the isoxazole series: applications and limits
    Rodolfo Nesi,Stefano Chimichi,Piero Sarti-Fantoni,Piero Tedeschi,Donatella Giomi J. Chem. Soc. Perkin Trans. 1 1985 1871

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3209-72-1 (Ethyl 5-methylisoxazole-3-carboxylate) Related Products

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Amadis Chemical Company Limited
(CAS:3209-72-1)Ethyl 5-methylisoxazole-3-carboxylate
A5776
Purity:99%
Quantity:25g
Price ($):204.0
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